Cas no 1882332-09-3 (2-(Azetidin-1-yl)-5-fluorobenzaldehyde)

• Product Name: 2-(Azetidin-1-yl)-5-fluorobenzaldehyde
• CAS No: 1882332-09-3
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6171880
• PubChem ID: 126980596
• Update Time: 2025-10-29

2-(Azetidin-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1882332-09-3
• 2-(azetidin-1-yl)-5-fluorobenzaldehyde
• EN300-725450
• 2-(Azetidin-1-yl)-5-fluorobenzaldehyde

• Inchi： 1S/C10H10FNO/c11-9-2-3-10(8(6-9)7-13)12-4-1-5-12/h2-3,6-7H,1,4-5H2
• InChI Key： IQZAVICOVZNPBW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)N1CCC1

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(Azetidin-1-yl)-5-fluorobenzaldehyde

Introduction to 2-(Azetidin-1-yl)-5-fluorobenzaldehyde (CAS No. 1882332-09-3)

2-(Azetidin-1-yl)-5-fluorobenzaldehyde, identified by the CAS number 1882332-09-3, is a significant compound in the realm of pharmaceutical and biochemical research. This aldehyde derivative features a benzaldehyde moiety coupled with an azetidine ring, making it a versatile scaffold for medicinal chemistry applications. The presence of a fluorine atom at the 5-position of the benzene ring introduces unique electronic and steric properties, which are highly valued in drug design for modulating bioactivity and improving metabolic stability.

The compound has garnered considerable attention in recent years due to its potential as a building block in the synthesis of novel therapeutic agents. Its structural motif is particularly relevant in the development of small-molecule inhibitors targeting various biological pathways. The azetidine ring, a five-membered heterocycle, is known for its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the utility of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine substituent enhances binding affinity by participating in halogen bonding interactions, a key consideration in modern drug discovery. Additionally, the aldehyde group serves as a reactive handle for further chemical modifications, allowing chemists to explore diverse derivatization strategies.

In the context of medicinal chemistry, the compound’s structural features make it an attractive candidate for exploring structure-activity relationships (SAR). Researchers have leveraged its scaffold to develop analogs with improved pharmacokinetic profiles and reduced toxicity. The fluorine atom’s ability to influence electronic distributions across the molecule has been particularly useful in optimizing binding interactions with protein targets.

One notable application of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde is in the synthesis of protease inhibitors. Proteases play pivotal roles in numerous physiological processes, and their inhibition is a major strategy in antiviral and anticancer therapies. The compound’s ability to engage with protease active sites has been explored through computational modeling and experimental validation, demonstrating its promise as a lead compound.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine at specific positions on aromatic rings can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In the case of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde, the fluorine atom at the 5-position contributes to these properties, making it an ideal candidate for further optimization.

Advances in synthetic methodologies have also facilitated access to derivatives of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde, enabling researchers to explore new chemical space efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups while preserving the core scaffold’s integrity. This flexibility has allowed for rapid screening of libraries of compounds with tailored biological activities.

The compound’s relevance extends beyond oncology; it has also been investigated for its potential in treating neurological disorders. The azetidine ring’s structural similarity to γ-aminobutyric acid (GABA) has prompted studies into its effects on GABAergic signaling pathways. While preliminary, these investigations suggest that derivatives of 2-(Azetidin-1-yl)-5-fluorobenzaldehyde may exhibit neuroactive properties worthy of further exploration.

In conclusion, 2-(Azetidin-1-yl)-5-fluorobenzaldehyde (CAS No. 1882332-09-3) represents a valuable asset in pharmaceutical research due to its unique structural features and versatile reactivity. Its incorporation into drug discovery programs holds promise for developing next-generation therapeutics targeting a wide range of diseases. As synthetic and computational tools continue to evolve, the potential applications of this compound are expected to expand further, solidifying its importance in modern medicinal chemistry.